N-(4-bromophenyl)-2-(4-phenylpiperazin-1-yl)acetamide

• IUPAC Name: N-(4-bromophenyl)-2-(4-phenylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C18H20BrN3O/c19-15-6-8-16(9-7-15)20-18(23)14-21-10-12-22(13-11-21)17-4-2-1-3-5-17/h1-9H,10-14H2,(H,20,23)
• InChI Key: KKQNGFDPBOUNHF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=CC=C(C=C2)Br)C3=CC=CC=C3
• Molecular Formula: C18H20BrN3O
• Molecular Weight: 374.3 g/mol
• CAS RN: 667891-29-4

Description

Synthesis Analysis

The synthesis of N-(4-Bromophenyl)-2-(4-phenylpiperazin-1-yl)acetamide and similar compounds typically involves the reaction of phenylpiperazine with a suitable acylating agent under basic conditions. For example, a related compound was synthesized by reacting 1-phenylpiperazine with 2-chloro-N-(pyrazin-2-yl)acetamide in the presence of sodium hydroxide (Nayak et al., 2014). This method is indicative of the type of synthetic routes used to prepare N-(4-Bromophenyl)-2-(4-phenylpiperazin-1-yl)acetamide, involving nucleophilic substitution reactions and subsequent purification steps.

Molecular Structure Analysis

The molecular structure of N-(4-Bromophenyl)-2-(4-phenylpiperazin-1-yl)acetamide is characterized by the presence of a 4-bromophenyl group and a 4-phenylpiperazine moiety attached to an acetamide linker. The structure of a similar compound, 2-(4-Bromophenyl)-N-(2-methoxyphenyl)acetamide, was determined by X-ray crystallography, revealing the dihedral angles and interactions between molecular fragments (Xiao et al., 2009). These structural analyses are crucial for understanding the compound's reactivity and interaction with biological targets.

Scientific Research Applications

Antioxidant, Analgesic, and Anti-inflammatory Activities

• A study synthesized a compound similar to N-(4-bromophenyl)-2-(4-phenylpiperazin-1-yl)acetamide and tested it for antioxidant, analgesic, and anti-inflammatory activities. The compound exhibited significant DPPH radical scavenging activity, along with analgesic and anti-inflammatory effects (Nayak et al., 2014).

Anticonvulsant and Antidepressant Activities

• Several studies focused on the synthesis of derivatives related to N-(4-bromophenyl)-2-(4-phenylpiperazin-1-yl)acetamide. These derivatives were evaluated for their anticonvulsant and antidepressant activities. Some compounds showed promising results in reducing the duration of immobility times in mice and protecting against pentylenetetrazole-induced seizures (Xie et al., 2013).

Antimicrobial and Anticholinesterase Activities

• New derivatives of N-(4-bromophenyl)-2-(4-phenylpiperazin-1-yl)acetamide were synthesized and evaluated for their antimicrobial and anticholinesterase activities. While the anticholinesterase activities were found weak, significant antifungal activity against Candida parapsilosis was observed (Yurttaş et al., 2015).

Free Radical Scavenging Activity

• A derivative of N-(4-bromophenyl)-2-(4-phenylpiperazin-1-yl)acetamide was studied for its free radical scavenging activity using in vitro assays and quantum chemistry calculations. The compound showed potent free radical scavenging activity comparable to standard antioxidants (Boudebbous et al., 2021).

Cytotoxic, Anti-inflammatory, Analgesic, and Antipyretic Activities

• A study synthesized N-(1-(4-bromophenyl)ethyl)-2-phenoxyacetamide derivatives and evaluated them for cytotoxic, anti-inflammatory, analgesic, and antipyretic activities. Some compounds showed activities comparable to standard drugs (Rani et al., 2016).